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The following table summarizes the available quantitative data on carmegliptin from its early development

phase.

Property Description

Mechanism of Action Potent, selective, reversible competitive Dipeptidyl Peptidase IV (DPP-

4) inhibitor [1] [2] [3]

Primary Indication Investigation for Type 2 Diabetes Mellitus [2] [4]

Development Status Discontinued (Previously reached Phase II) [4]

In Vitro Permeability Low cell permeability [2]

P-glycoprotein (Pgp)
Interaction

Confirmed substrate of Pgp, but not an inhibitor [2]

Clinical Pharmacokinetic Interaction with Verapamil

A clinical study investigated the interaction between carmegliptin and the Pgp inhibitor verapamil. The key

pharmacokinetic changes are summarized below.
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Treatment Scenario Impact on Carmegliptin Exposure Impact on Verapamil C~max~

Single-dose Carmegliptin +
acute Verapamil

AUC increased by 29%; C~max~
increased by 53% [2]

Data not specified

Single-dose Carmegliptin +
chronic Verapamil

Exposure increase slightly greater
than with acute verapamil [2]

17% lower on average when
given with carmegliptin [2]

Experimental Protocol Overview

The primary clinical data comes from a non-randomized, open-label, fixed-sequence study in 16 healthy

male volunteers [2].

Treatments: Subjects sequentially received (1) single-dose carmegliptin, (2) single-dose verapamil,

(3) carmegliptin with acute verapamil, (4) multi-day verapamil, and (5) carmegliptin with chronic
verapamil [2]

Pharmacokinetic Measures: Blood and urine samples were collected at scheduled intervals over 48
hours post-dose to measure plasma concentrations of carmegliptin, verapamil, and its metabolite

norverapamil [2]
Safety Monitoring: Included adverse event recording, clinical laboratory tests, and ECG monitoring

[2]

Mechanism of Action and Experimental Workflow

The diagram below illustrates the core mechanism of DPP-4 inhibitors and the logical flow of the clinical

interaction study.
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Carmegliptin inhibits DPP-4, preventing GLP-1 degradation to enhance insulin secretion.
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Study Start (Day 1)

Carmegliptin Single Dose

Washout Period

Verapamil Single Dose (Day 7)

Washout Period

Carmegliptin + Acute Verapamil (Day 10)

Verapamil t.i.d. (Days 11-14)

Carmegliptin + Chronic Verapamil (Day 15)

Study End
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Fixed-sequence clinical study design to assess carmegliptin-verapamil interaction.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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